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Compound of Interest

Compound Name: 6-TAMRA Maleimide

Cat. No.: B12371470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides a detailed protocol for the covalent labeling of thiol-modified

oligonucleotides with 6-TAMRA (6-carboxytetramethylrhodamine) Maleimide. This procedure is

essential for researchers requiring fluorescently tagged oligonucleotides for various

applications, including fluorescence resonance energy transfer (FRET) studies, real-time PCR

probes, and in vivo imaging. The maleimide group of 6-TAMRA reacts specifically with the thiol

group on the modified oligonucleotide to form a stable thioether bond, ensuring a permanent

label.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for 6-TAMRA and the labeling

reaction.
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Parameter Value Reference

6-TAMRA Properties

Absorption Maximum (λmax) 543 - 546 nm [1][2]

Emission Maximum (λem) 571 - 576 nm [1][2]

Extinction Coefficient (ε) at

λmax
92,000 - 95,000 M⁻¹cm⁻¹ [1]

Reaction Conditions

Recommended pH Range 6.5 - 7.5

Molar Excess of 6-TAMRA

Maleimide to Oligonucleotide
10 - 20 fold

Reaction Temperature
Room Temperature (20-25°C)

or 4°C

Reaction Time 2 hours to overnight

Experimental Workflow
The overall workflow for labeling thiol-modified oligonucleotides with 6-TAMRA Maleimide
involves several key steps, from preparation of the oligonucleotide to purification and

quantification of the final conjugate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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